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Propargite Mammalian Toxicity Profile

Propargite is an acaricide first introduced in the 1960s for controlling mites on various crops [1] [2]. The

following table summarizes its key toxicological properties:

Toxicity
Parameter

Findings and Data Source/Study Details

Acute Toxicity
(Oral)

Low to moderate toxicity. Rat LD₅₀:

~1,000 - 4,000 mg/kg [3].

-

Acute Toxicity
(Dermal)

Low to moderate toxicity. Rat LD₅₀: 250

mg/kg (male), 680 mg/kg (female);
Rabbit LD₅₀: >3,000 mg/kg [3].

-

Irritation Strong skin and eye irritant. Causes
erythema, edema, and eschar

formation in rabbits [3].

A study noted its potential to cause
chemical burns and dermatitis in

handlers [3].

Sensitization Not classified as a sensitizer under

tested conditions [3].

A modified Buehler test found it was

not a sensitizer, though the study had
some technical deficiencies [3].
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Toxicity
Parameter

Findings and Data Source/Study Details

Mode of Action
(MoA)

Inhibitor of mitochondrial ATP synthase

(IRAC MoA Group 12C) [1] [3]. Also an
inhibitor of monoamine oxidase (MAO)

[3].

Non-systemic acaricide with contact

action; inhibits oxidative
phosphorylation [1].

Chronic Toxicity
& Carcinogenicity

A NOAEL of 15 mg/kg bw/day was

established from a multi-generation
reproductive toxicity study [2].

An ADI of 0-0.15 mg/kg bw was

established by the 1982 Joint
FAO/WHO Meeting [2]. The EPA has

classified it as a "forever chemical"
under certain criteria, including

carcinogenicity [1].

Toxicokinetics Absorbed via GI tract and skin.

Undergoes hydrolysis at the sulfite
ester followed by

oxidation/hydroxylation. Eliminated in
urine and feces [3].

In rats, a single oral dose was largely

excreted within 96 hours. Dermal
absorption rates varied (2-33%)

depending on formulation and
exposure time [2].

Detailed Experimental Data and Protocols

The toxicological profile above is supported by specific studies, some of which detail the experimental

methodologies.

Acute Dermal Toxicity Study (Protocol): A study involved applying technical-grade [¹⁴C]propargite
to the clipped skin of male Sprague-Dawley rats at doses of 0.05, 0.5, or 5.0 mg/kg. The material was
left on the skin for 0, 2, 4, 8, or 24 hours. For exposures under 24 hours, the application site was

washed with soap and water afterward. Animals were observed, and excreta were collected to
determine absorption and excretion rates [2].

Multigeneration Reproductive Toxicity (Key Study): This was a pivotal study for risk assessment.
The 1999 Joint FAO/WHO Meeting noted that a NOAEL of 15 mg/kg bw per day from a

multigeneration reproductive toxicity study was used to establish an Acceptable Daily Intake (ADI) [2].
An earlier 1982 Joint Meeting had established an ADI of 0-0.15 mg/kg bw based on this NOAEL and a

safety factor of 100 [2].
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Mechanism of Action: Signaling Pathway

Propargite's primary mode of action is the disruption of energy production in mitochondria. The diagram

below illustrates this signaling pathway and its cellular consequences.
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Propargite's Mitochondrial Toxicity Pathway

This diagram shows the cascade of events following propargite exposure. The core mechanism is the

inhibition of mitochondrial ATP synthase (Complex V), which disrupts oxidative phosphorylation and leads

to a critical failure of cellular energy production [1] [3]. This can ultimately result in cell death. A secondary,

but notable, mechanism is the inhibition of monoamine oxidase (MAO), an enzyme critical for

neurotransmitter metabolism, which may contribute to neurotoxic effects [3].

Comparative Assessment with Alternatives

While a full quantitative comparison with many modern acaricides is not available in the search results, one

study provides a direct efficacy comparison on a target species, which can be informative.

Efficacy Against Two-Spotted Spider Mite (Tetranychus urticae): A study evaluated the lethal

concentration (LC₅₀) of several acaricides against adult spider mites. The toxicity ranking was as
follows [4]:

Abamectin (LC₅₀ = 0.39 ppm)
Fenpyroximate (LC₅₀ = 5.67 ppm)

Spiromesifen (LC₅₀ = 12.53 ppm)
Chlorfenapyr (LC₅₀ = 32.24 ppm)

Propargite (LC₅₀ = 77.05 ppm)
Dicofol (LC₅₀ = 146.65 ppm)

This data shows that against this specific pest, propargite was less potent than several newer acaricides but

more potent than dicofol, an older compound [4]. It is crucial to note that this data reflects toxicity to the

target pest, not mammalian toxicity.

Gaps and Research Notes

It is important to contextualize this information for a professional audience:

Data Currency: Much of the core mammalian toxicology data, including the studies cited by the

WHO, are several decades old [2]. Modern toxicological methods may provide new insights.
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Regulatory Status: Propargite is not approved under the current EC Regulation 1107/2009 [1]. It is

also flagged as a "forever chemical" under certain hazard-based criteria due to its potential for high
aquatic toxicity, bioaccumulation, and carcinogenicity classification [1].

Comparative Data: A comprehensive mammalian toxicity comparison table with modern acaricides
(like spirodiclofen, cyenopyrafen, etc.) could not be constructed from the available search results. The

provided efficacy data is for target pests, not mammals [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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